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Compound of Interest

Compound Name: D-Homoalanine hcl

CAS No.: 5959-29-5; 67607-42-5

Cat. No.: B2698249

Get Quote

Executive Summary
D-Homoalanine hydrochloride (also chemically distinct as D-2-Aminobutyric acid hydrochloride)

represents a critical non-proteinogenic chiral building block in modern drug discovery and

peptidomimetic research. Unlike its natural L-isomer counterparts, the D-configuration of

homoalanine introduces specific steric constraints and enzymatic resistance into peptide

backbones.[1]

This guide serves as a technical manual for researchers utilizing D-Homoalanine HCl in Solid

Phase Peptide Synthesis (SPPS), chiral resolution, and pharmacokinetic stability

enhancement. It moves beyond basic catalog data to provide actionable protocols for handling,

coupling, and analytical verification.

Part 1: Physicochemical Profile & Chemical
Identity[2][3][4][5]
D-Homoalanine is structurally homologous to D-Alanine but contains an ethyl side chain rather

than a methyl group. This subtle increase in steric bulk (
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vs

) significantly impacts the conformational space of peptides without abolishing backbone
flexibility entirely.

Chemical Identity Table
Property Specification

IUPAC Name (2R)-2-Aminobutanoic acid hydrochloride

Common Synonyms D-2-Aminobutyric acid HCl; D-Ethylglycine HCl

CAS Number (Free Base) 2623-91-8

CAS Number (HCl Salt) 67607-42-5 (Generic HCl salt reference)

Molecular Formula

Molecular Weight 139.58 g/mol (Salt); 103.12 g/mol (Free Base)

Chirality D-isomer (R-configuration)

Solubility
Highly soluble in Water (>100 mg/mL),

Methanol; Sparingly soluble in Ethanol

pKa Values

(COOH),

(

)

Optical Rotation
(

, 6N HCl)

Structural Visualization (Salt Formation)
The hydrochloride salt form is preferred for research due to enhanced shelf-life stability and

solubility compared to the zwitterionic free base.
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Figure 1: Structural relationship between D-Alanine and D-Homoalanine HCl, highlighting the

methylene insertion that defines the "homo" nomenclature.

Part 2: Mechanisms of Action in Research
Proteolytic Stability (The "D-Scan" Strategy)
The primary utility of D-Homoalanine in drug design is metabolic stability. Endogenous

proteases (e.g., trypsin, chymotrypsin) are stereoselective for L-amino acids. Incorporating D-

Homoalanine into a peptide sequence disrupts the "lock-and-key" recognition mechanism of

these enzymes.

Mechanism: The side chain orientation of the D-isomer creates a steric clash within the

enzyme's active site (S1/S1' pockets), preventing the catalytic triad from hydrolyzing the

amide bond.

Application: Researchers perform a "D-Scan" by systematically replacing L-residues with D-

Homoalanine to identify positions that confer stability without destroying biological affinity.

Conformational Restriction
While less rigid than proline or cyclic amino acids, the ethyl side chain of D-Homoalanine

restricts the

and

torsion angles of the peptide backbone more than D-Alanine. This is used to:

Induce or stabilize
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-turn secondary structures.

Probe the hydrophobic pocket size of a receptor (Ethyl vs Methyl vs Propyl).

Part 3: Experimental Protocols
Handling and Stock Preparation
Critical Note: The hydrochloride salt is hygroscopic. Weighing errors can occur if the container

is left open.

Equilibration: Allow the container to reach room temperature before opening to prevent

condensation.

Solvent Choice:

Aqueous Buffers: Dissolve directly in PBS or water. The pH will drop significantly due to

the HCl; neutralization is required (see below).

Organic Solvents: Soluble in Methanol/DMSO. Poor solubility in pure Acetonitrile or DCM.

Protocol: Solution-Phase Coupling (EDC/NHS)
Objective: To couple D-Homoalanine HCl to a free amine-containing molecule.

Reagents:

D-Homoalanine HCl[2]

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-Hydroxysuccinimide)

DIPEA (N,N-Diisopropylethylamine) - Essential for HCl salt neutralization

Solvent: DMF (Dimethylformamide) or Water/MES buffer (pH 4.5-6.0)

Step-by-Step Workflow:

Neutralization (Critical Step):
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Dissolve 1.0 eq of D-Homoalanine HCl in the solvent.

Add 1.0 - 1.2 eq of DIPEA.

Why? The amine group is protonated (

) in the HCl salt and is non-nucleophilic. DIPEA removes the proton, generating the free
amine (

) necessary for reaction (if D-Homoalanine is the nucleophile) or ensuring correct pH for
carboxyl activation.

Activation (If D-Homoalanine is the Acid component):

Add 1.2 eq EDC and 1.2 eq NHS to the neutralized D-Homoalanine solution.

Stir for 15–30 minutes at Room Temp.

Coupling:

Add the amine-containing partner (1.0 eq).

Adjust pH to ~7.0–8.0 (if aqueous) or ensure excess base (if organic).

React for 2–4 hours.

Purification:

Reaction byproducts (isourea) are water-soluble.

Perform Liquid-Liquid extraction (Ethyl Acetate vs. 1M HCl) or Preparative HPLC.

Analytical Verification: Chiral HPLC
To verify that no racemization (conversion of D to L) occurred during synthesis:

Column: Chiralpak ZWIX(+) or Crownpak CR-I(+).

Mobile Phase: Perchloric acid (pH 1.5) / Acetonitrile gradients.
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Detection: UV at 210 nm (Amide bond) or derivatization with Marfey's Reagent (FDAA)

followed by standard C18 HPLC.

Part 4: Research Workflow Visualization
The following diagram illustrates the decision matrix for incorporating D-Homoalanine into a

drug development pipeline.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2698249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coupling Method

Target Peptide Unstable
(Short Half-Life)

Select D-Homoalanine
(Steric + Chiral Check)

Synthesis Strategy

Fmoc-SPPS
(Requires Fmoc-protection)

 If Automated

Solution Phase
(Uses HCl Salt directly)

 If Small Scale/Tagging

Proteolytic Stability Assay
(Incubation with Trypsin/Serum)

Lead Candidate
(Increased t1/2)

 >90% Intact @ 24h

Click to download full resolution via product page

Figure 2: Integration of D-Homoalanine into peptide stability optimization workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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